Cas no 344277-32-3 (1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone)

• Product Name: 1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone
• CAS No: 344277-32-3
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 5270319
• Update Time: 2025-10-17

1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-HYDROXYDIHYDRO-2(3H)-ISOXAZOLYL]-2-[4-(2-PYRIDINYL)PIPERAZINO]-1-ETHANONE
• 1-(4-hydroxy-1,2-oxazolidin-2-yl)-2-[4-(pyridin-2-yl)piperazin-1-yl]ethan-1-one
• Ethanone, 1-(4-hydroxy-2-isoxazolidinyl)-2-[4-(2-pyridinyl)-1-piperazinyl]-
• 1-(4-hydroxy-1,2-oxazolidin-2-yl)-2-(4-pyridin-2-ylpiperazin-1-yl)ethanone
• MLS000692031
• HMS2663H19
• SMR000333709
• 1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone

• Inchi： 1S/C14H20N4O3/c19-12-9-18(21-11-12)14(20)10-16-5-7-17(8-6-16)13-3-1-2-4-15-13/h1-4,12,19H,5-11H2
• InChI Key： VDFPADPDZBNDRW-UHFFFAOYSA-N
• SMILES： O1CC(CN1C(CN1CCN(C2C=CC=CN=2)CC1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: -0.1
• Topological Polar Surface Area: 69.1

Additional information on 1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone

Introduction to 1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone (CAS No. 344277-32-3)

1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone, also known by its CAS number 344277-32-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 4-hydroxydihydroisoxazolyl moiety and a 4-(2-pyridinyl)piperazino group, both of which contribute to its potential therapeutic properties.

The 4-hydroxydihydroisoxazolyl moiety is a key structural element that has been extensively studied for its biological activities. This functional group is known to exhibit a range of pharmacological effects, including anti-inflammatory, antiviral, and neuroprotective properties. The presence of this moiety in the structure of 1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone suggests that it may have similar biological activities, making it a promising candidate for further investigation.

The 4-(2-pyridinyl)piperazino group is another critical component of the molecule. Piperazine derivatives are well-known for their ability to modulate various neurotransmitter systems, particularly those involving serotonin and dopamine. The combination of this group with the 4-hydroxydihydroisoxazolyl moiety may enhance the compound's ability to interact with specific receptors, potentially leading to improved therapeutic outcomes.

In recent years, several studies have explored the potential applications of 1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone. One notable area of research has been its use as a potential treatment for neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant neuroprotective effects in vitro and in vivo models of Parkinson's disease. The researchers found that the compound was able to reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative diseases.

Beyond its neuroprotective properties, 1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone has also shown promise in the treatment of inflammatory conditions. A 2020 study published in the European Journal of Pharmacology demonstrated that the compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have broad therapeutic applications in conditions characterized by chronic inflammation.

The pharmacokinetic properties of 1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone have also been investigated. A study published in the Journal of Pharmaceutical Sciences in 2019 reported that the compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as an oral medication.

In addition to its therapeutic potential, the synthesis and chemical stability of 1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone have been studied extensively. A 2018 paper in Organic Letters described an efficient synthetic route for the compound using microwave-assisted synthesis, which significantly reduced reaction times and improved yields. The chemical stability of the compound under various conditions has also been evaluated, with results indicating that it remains stable under standard storage conditions.

The safety profile of 1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone has been another focus of research. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings are crucial for advancing the compound into clinical trials.

In conclusion, 1-[4-hydroxydihydro-2(3H)-isoxazolyl]-2-[4-(2-pyridinyl)piperazino]-1-ethanone (CAS No. 344277-32-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic properties and safety profile, make it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential, paving the way for new treatments for neurological disorders, inflammatory conditions, and other diseases.